![molecular formula C13H14N4OS B5299277 6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B5299277.png)
6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as PTZ-343, is a novel compound that has been synthesized for its potential application in scientific research. The compound belongs to the class of triazolothiadiazole compounds and has been found to have several interesting properties that make it a promising candidate for use in various research applications.
Mechanism of Action
The exact mechanism of action of 6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act on the GABAergic system in the brain, which is involved in the regulation of neuronal excitability. This compound has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This may contribute to its anticonvulsant and anxiolytic properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. This compound has also been found to have anti-inflammatory and antioxidant properties, which may make it a promising candidate for the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential application in the study of neurological disorders and cancer. It has been shown to have anticonvulsant, anxiolytic, and anticancer properties, which make it a promising candidate for further research. However, one of the limitations of this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for the research of 6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is the study of its potential application in the treatment of epilepsy and other neurological disorders. This compound has been shown to have anticonvulsant properties and may be a promising candidate for the development of new antiepileptic drugs. Another area of research is the study of its potential application in the treatment of cancer. This compound has been shown to have anticancer properties and may be a promising candidate for the development of new anticancer drugs. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo and to investigate its potential side effects.
Synthesis Methods
6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using a multistep synthesis method. The first step involves the reaction of 4-bromo-1,2,5-thiadiazole with sodium azide in the presence of copper (I) iodide to form 3-azido-4-bromo-1,2,5-thiadiazole. This intermediate is then reacted with propylamine in the presence of triethylamine to form 3-propyl-4-bromo-1,2,5-thiadiazole. The final step involves the reaction of 3-propyl-4-bromo-1,2,5-thiadiazole with 2-(phenoxymethyl)-1H-1,2,3-triazole in the presence of copper (I) chloride to form this compound.
Scientific Research Applications
6-(phenoxymethyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have several potential applications in scientific research. It has been shown to have anticonvulsant properties and can be used in the study of epilepsy and other neurological disorders. This compound has also been found to have anxiolytic properties and can be used in the study of anxiety disorders. Additionally, this compound has been shown to have potential as a therapeutic agent for the treatment of cancer.
properties
IUPAC Name |
6-(phenoxymethyl)-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4OS/c1-2-6-11-14-15-13-17(11)16-12(19-13)9-18-10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGTJZABEYHUVHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN=C2N1N=C(S2)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.